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Compound of Interest

Compound Name: JX040

Cat. No.: B608285

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the JX040 Silicon-Controlled
Rectifier (SCR) chip. While the JX040 is an electronic component primarily designed for power
control applications, this paper will detail its technical specifications for researchers and
scientists who may encounter it in laboratory equipment. Furthermore, to address the interests
of drug development professionals, this guide will draw a parallel to the more biologically
relevant "organ-on-a-chip” technology, which is at the forefront of preclinical research.

JX040 SCR Chip: Core Technical Data

The JX040 is a series of sensitive gate SCRs known for their high dVv/dt rate and resistance to
electromagnetic interference.[1][2] These characteristics make them suitable for applications
such as voltage regulation, and in triggering mechanisms for devices like igniters and residual
current circuit breakers.[1][2] The component is manufactured by JIEJIE
MICROELECTRONICS CO., Ltd.[3][4][5]

Absolute Maximum Ratings

This table summarizes the absolute maximum ratings for the JX040 series under specified
conditions. Exceeding these values may cause permanent damage to the device.
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Parameter Symbol Value Unit

Storage Junction
Tstg -40 to 150 °C
Temperature Range

-40 to 110 (up to 125
Tj with <1kQ gate- °C

cathode resistor)

Operating Junction

Temperature Range

Repetitive Peak Off-

VDRM 600 \Y
State Voltage
Repetitive Peak

VRRM 600 \Y
Reverse Voltage
RMS On-State
Current (Package IT(RMS) 4 A

Dependent)

Non-Repetitive Surge
Peak On-State ITSM 30 A
Current (tp=10ms)

12t Value for Fusing

12t 4.5 A2s
(tp=10ms)
Peak Gate Current
_ IGM 1.2 A
(tp=20us, Tj=110°C)
Average Gate Power
Dissipation PG(AV) 0.2 W

(Tj=110°C)

Data sourced from the JX040 Series datasheets.[1][2]

Electrical Characteristics (Tj=25°C unless otherwise
specified)

This table details the electrical characteristics of the JX040 SCR, which are crucial for
understanding its performance in a circuit.
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Paramete Test . .
Symbol . Min. Typ. Max. Unit
r Condition
On-State IT=8A,
VTM - - 1.5 \Y
Voltage tp=380us
Off-State VD=VDRM
IDRM /
Leakage , - - 5 HA
IRRM
Current VR=VRRM
Off-State
VD=VDRM
Leakage IDRM /
, - - 100 HA
Current IRRM
] VR=VRRM
(Tj=110°C)
Gate
Tri IGT vb=iay, 200 A
rigger - -
99 RL=33Q H
Current
Gate
) VD=12V,
Trigger VGT - 0.6 0.8 \%
RL=33Q
Voltage
Gate Non-
] VD=VDRM
Trigger VGD ) 0.2 - - \%
, Tj=110°C
Voltage
Latching
IL IG=1.2 IGT - - 6 mA
Current
Holding
IH IT=0.05A - - 5 mA
Current
Critical
VD=2/3VD
Rate of
] RM,
Rise of Off-  dV/dt ) - - V/us
Tj=110°C,
State
RGK=1KQ
Voltage

Data sourced from the JX040 Series datasheets.[1][2]
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Thermal Resistances

Parameter Symbol Value Unit

Junction to Case (DC)  Rth(j-c) 7.5 °C/W

Junction to Ambient

Rth(j-a) 120 °CIW
(DC)

Data sourced from the JX040Q datasheet.[2]

Experimental Protocols: Electrical Characterization
of the JX040 SCR

The "experiments"” for the JX040 involve electrical testing to ensure it meets its specified

characteristics. The methodologies are defined by the test conditions in the electrical

characteristics table.

1

w

. On-State Voltage (VTM) Measurement:

Objective: To determine the voltage drop across the SCR when it is in the "on" or conducting
state.

Methodology: A forward current (IT) of 8A is passed through the SCR for a short duration
(tp=380us). The voltage across the anode and cathode terminals is then measured. This is
performed at a junction temperature (Tj) of 25°C.

. Gate Trigger Current (IGT) and Voltage (VGT) Measurement:

Objective: To find the minimum gate current and voltage required to switch the SCR from an
"off" to an "on" state.

Methodology: A DC voltage (VD) of 12V is applied across the anode and cathode with a load
resistor (RL) of 33Q. A gradually increasing current is applied to the gate terminal. The
current and voltage at the gate at the precise moment the SCR switches on are recorded as
IGT and VGT, respectively.

. Latching (IL) and Holding (IH) Current Measurement:
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e Objective: To determine the minimum anode current required to keep the SCR in the "on"
state after the gate signal is removed (latching current) and the minimum anode current to
maintain the "on" state (holding current).

o Methodology:

o Latching Current: The SCR is triggered on with a gate current of 1.2 times the specified
IGT. The anode current is then increased until it remains latched in the "on" state after the
gate signal is removed.

o Holding Current: With the SCR in the "on" state, the anode current is gradually decreased
from a higher value (e.g., 0.05A) until the SCR switches to the "off" state. The anode
current just before turn-off is the holding current.

4. Critical Rate of Rise of Off-State Voltage (dV/dt) Measurement:

» Objective: To measure the SCR's ability to withstand a rapidly rising anode voltage without
falsely triggering.

o Methodology: With the gate open or connected to the cathode through a specified resistor
(RGK=1KQ), a voltage equal to two-thirds of the VDRM is applied across the SCR at an
elevated junction temperature (Tj=110°C). The rate of rise of this voltage is increased until
the SCR triggers without a gate signal.

Basic SCR Triggering Circuit

Main Current Path
Trigger Signal Control Path Gate

Load (e.g., Heating Element,
Ignition Coil)

Power Source

JX040SCR

Cathode

Click to download full resolution via product page
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Caption: Logical diagram of a JX040 SCR in a basic power control circuit.

From Silicon Chips to "Organ-on-a-Chip": A
Paradigm Shift for Drug Development

While the JX040 is a silicon-based electronic chip, the term "chip” in modern drug development
more commonly refers to "organ-on-a-chip" (OOC) or microphysiological systems.[6] These
devices are revolutionizing preclinical research by providing more accurate models of human
physiology than traditional 2D cell cultures or animal models.[7][8]

OOCs are microfluidic devices, typically made from a flexible polymer, that contain micro-
channels lined with living human cells to emulate the structure and function of a human organ.
[71[9] These systems can simulate blood flow, nutrient delivery, and even mechanical forces like
breathing in a lung-on-a-chip.[7] By linking multiple OOCs, researchers can create a "human-
body-on-a-chip" to study multi-organ interactions and a drug's pharmacokinetics and
pharmacodynamics.[7][10]

The primary goal of OOC technology is to improve the efficiency and accuracy of preclinical
drug evaluation, thereby reducing the high failure rate of drug candidates in human clinical
trials.[6][9]

A Generalized Experimental Workflow for Drug
Screening Using Organ-on-a-Chip

The following diagram illustrates a typical workflow for assessing the efficacy and toxicity of a
new drug candidate using OOC technology.
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Organ-on-a-Chip Drug Development Workflow

1. Chip Fabrication &
Cell Seeding

2. Organoid Maturation &
Homeostasis

3. Introduction of
Drug Compound

4. Perfusion & Incubation

5. Data Acquisition
(e.g., Biomarkers, Imaging)

6. Data Analysis:

Efficacy & Toxicity Assessment

Decision Point:
Advance to Clinical Trials?

Click to download full resolution via product page

Caption: A generalized workflow for preclinical drug testing using Organ-on-a-Chip technology.
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In conclusion, while the 3X040 SCR is a powerful component for controlling electrical systems
that may be part of a laboratory's infrastructure, it is distinct from the "chip" technologies that
are directly involved in biological research. For professionals in drug development, the
advancements in organ-on-a-chip platforms represent the more pertinent and transformative
application of micro-scale technology, promising to bridge the gap between preclinical studies
and successful clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. surgecomponents.com [surgecomponents.com]

2. jjm.com [jjm.com]

3. JX040 pdf, JX040 Download, JX040 Description, JX040 Datasheet, JX040 view :::
ALLDATASHEET ::: [pdfapp.alldatasheet.com]

e 4.JX040 Datasheet(PDF) - JIEJIE MICROELECTRONICS CO.,Ltd [alldatasheet.com]

e 5.JX04 Datasheet(PDF) - JIEJIE MICROELECTRONICS CO.,Ltd [alldatasheet.com]

e 6. Organ-on-a-Chip: A new paradigm for drug development - PMC [pmc.ncbi.nlm.nih.gov]
e 7. m.youtube.com [m.youtube.com]

o 8. Transforming drug development with groundbreaking organ-on-chip tech | News |
CORDIS | European Commission [cordis.europa.eu]

e 9. news.harvard.edu [news.harvard.edu]
» 10. Enhancing drug testing with human body-on-chip systems | EurekAlert! [eurekalert.org]

« To cite this document: BenchChem. [The JX040 SCR: A Technical Analysis for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#jx040-scr-chip-datasheet-analysis-for-
research-applications]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b608285?utm_src=pdf-body
https://www.benchchem.com/product/b608285?utm_src=pdf-custom-synthesis
https://surgecomponents.com/pdf/JX040.pdf
https://www.jjm.com/pdf/kkg/JX040Q.pdf
https://pdfapp.alldatasheet.com/datasheet-pdf/download/785015/JIEJIE/JX040.html
https://pdfapp.alldatasheet.com/datasheet-pdf/download/785015/JIEJIE/JX040.html
https://www.alldatasheet.com/datasheet-pdf/pdf/785015/JIEJIE/JX040.html
https://www.alldatasheet.com/datasheet-pdf/pdf/413972/JIEJIE/JX04.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7990030/
https://m.youtube.com/watch?v=blB9gaMSruA
https://cordis.europa.eu/article/id/460124-transforming-drug-development-with-groundbreaking-organ-on-chip-tech
https://cordis.europa.eu/article/id/460124-transforming-drug-development-with-groundbreaking-organ-on-chip-tech
https://news.harvard.edu/gazette/story/2020/01/human-body-on-chip-platform-may-speed-up-drug-development/
https://www.eurekalert.org/news-releases/817335
https://www.benchchem.com/product/b608285#jx040-scr-chip-datasheet-analysis-for-research-applications
https://www.benchchem.com/product/b608285#jx040-scr-chip-datasheet-analysis-for-research-applications
https://www.benchchem.com/product/b608285#jx040-scr-chip-datasheet-analysis-for-research-applications
https://www.benchchem.com/product/b608285#jx040-scr-chip-datasheet-analysis-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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